Cas no 138139-14-7 (Ethyl 2-(3-bromophenoxy)acetate)

• Product Name: Ethyl 2-(3-bromophenoxy)acetate
• CAS No: 138139-14-7
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD03945182
• CID: 857531
• Update Time: 2026-04-29

Ethyl 2-(3-bromophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(3-BROMOPHENOXY)ACETATE
• Ethyl 2-(3-bromophenoxy)acetate

• MDL： MFCD03945182

Computed Properties

• Exact Mass: 257.98900

Experimental Properties

• PSA: 35.53000
• LogP: 2.39100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Ethyl 2-(3-bromophenoxy)acetate

Ethyl 2-(3-bromophenoxy)acetate (CAS 138139-14-7): A Versatile Chemical Intermediate for Modern Applications

In the realm of fine chemicals and pharmaceutical intermediates, Ethyl 2-(3-bromophenoxy)acetate (CAS 138139-14-7) stands out as a critical building block. This compound, characterized by its bromophenoxy moiety and ester functional group, is widely utilized in organic synthesis, agrochemicals, and material science. Its molecular structure, C10H11BrO3, offers unique reactivity, making it a sought-after reagent for researchers exploring cross-coupling reactions and heterocyclic compound synthesis.

The growing interest in sustainable chemistry and green synthesis has propelled the demand for intermediates like Ethyl 2-(3-bromophenoxy)acetate. Recent trends highlight its role in developing biodegradable polymers and eco-friendly agrochemicals, aligning with global initiatives such as the UN Sustainable Development Goals (SDGs). Researchers are also investigating its potential in photocatalysis and metal-organic frameworks (MOFs), addressing common search queries like "bromophenoxy derivatives in catalysis" or "CAS 138139-14-7 applications."

From a synthetic perspective, Ethyl 2-(3-bromophenoxy)acetate is often synthesized via Williamson ether synthesis, reacting 3-bromophenol with ethyl chloroacetate under basic conditions. Its high purity (>98%) and stability under ambient conditions make it a reliable choice for industrial-scale production. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed to validate its quality, a topic frequently searched by quality control professionals.

In pharmaceuticals, this compound serves as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. Its bromine atom facilitates further functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings, answering niche queries like "CAS 138139-14-7 in drug discovery." Additionally, its low toxicity profile (as per OECD guidelines) makes it suitable for bioconjugation studies, a hot topic in targeted drug delivery research.

The agrochemical sector leverages Ethyl 2-(3-bromophenoxy)acetate to develop herbicides and plant growth regulators. Its phenoxyacetic acid backbone mimics natural auxins, addressing search trends like "bromophenoxy herbicides mode of action." Regulatory compliance (e.g., REACH, EPA) ensures its safe use, while advancements in microencapsulation enhance its field efficacy—a frequent discussion point in precision agriculture forums.

Material scientists value this compound for designing liquid crystals and OLED precursors. Its aromatic bromine group enables polymer side-chain modifications, catering to queries such as "CAS 138139-14-7 in optoelectronics." Recent patents highlight its utility in flexible displays and energy storage devices, reflecting the surge in wearable technology searches.

Storage and handling of Ethyl 2-(3-bromophenoxy)acetate require standard organic lab protocols: anhydrous conditions, amber glass bottles, and cool environments. Suppliers often provide COA (Certificate of Analysis) and SDS (Safety Data Sheet), addressing compliance-related searches. Scalability remains a key focus, with continuous flow chemistry emerging as a sustainable production alternative.

In conclusion, Ethyl 2-(3-bromophenoxy)acetate (CAS 138139-14-7) exemplifies the synergy between traditional organic chemistry and cutting-edge applications. Its versatility across pharmaceuticals, agrochemicals, and advanced materials ensures its relevance in an era prioritizing molecular innovation and environmental responsibility—topics dominating academic and industrial discourse today.